![molecular formula C12H14O2 B1324720 Cyclobutyl 2-methoxyphenyl ketone CAS No. 898790-42-6](/img/structure/B1324720.png)
Cyclobutyl 2-methoxyphenyl ketone
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Overview
Description
Cyclobutyl 2-methoxyphenyl ketone (CMPK) is an organic compound belonging to the family of cyclobutyl ketones. It is an important intermediate in chemical synthesis and has a wide range of applications, including in the synthesis of drugs, dyes, and fragrances. CMPK is a colorless liquid with a low melting point, boiling point, and vapor pressure, and is soluble in various organic solvents.
Scientific Research Applications
Synthesis and Reactivity : Cyclobutyl ketones, including variants like Cyclobutyl 2-methoxyphenyl ketone, have been extensively studied for their unique reactivity in organic synthesis. For instance, reactions with enamine and electrophilic cyclobutenes lead to α-cyclobutyl ketones, demonstrating their utility in complex organic transformations (Franck-Neumann, Miesch, & Barth, 1988).
Stereochemistry and Ring-Opening Reactions : The study of stereochemical aspects in the preparation of cyclobutyl ketones is significant. For example, ZnBr2-catalyzed reactions of cyclobutanes have been explored for the stereospecific formation of dienes, highlighting the importance of cyclobutyl ketones in stereocontrolled synthesis (Fujiwara, Suda, & Takeda, 1992).
Nazarov Cyclization Studies : Cyclobutyl ketones have been used to study the Nazarov cyclization process. Research in this area has focused on understanding the mechanism and optimizing conditions for cyclization, which is vital in the synthesis of complex organic molecules (Cyriac et al., 2014).
Catalysis and Michael Addition : The role of cyclobutyl ketones in catalysis, particularly in the Michael addition reaction, has been investigated. This research is pivotal for developing new methodologies in organic synthesis and pharmaceuticals (Alonzi et al., 2014).
Synthesis of Biologically Active Compounds : Cyclobutyl ketones serve as key intermediates in the synthesis of various biologically active compounds. Their unique structural features make them valuable for constructing complex molecular architectures, as seen in the synthesis of specific anti-cancer drug intermediates (Song Hao, 2011).
Spiroannelation in Organic Synthesis : The use of cyclobutyl ketones in spiroannelation, a process crucial for creating spiro-compounds, has been studied. This research contributes to the development of new synthetic pathways for complex organic molecules (Fitjer, Schlotmann, & Noltemeyer, 1995).
Synthetic Utility in Organic Chemistry : Cyclobutyl ketones are employed in various synthetic transformations. The ability to manipulate these compounds has led to the development of novel synthetic routes and methodologies, including the synthesis of unsaturated ketones and compounds with medicinal significance (Fujiwara, Iwasaki, & Takeda, 1994).
Mechanism of Action
Although the mechanism of action for Cyclobutyl 2-methoxyphenyl ketone specifically is not mentioned in the search results, a study on the oxidation mechanisms of pinonic acid, an α-pinene reaction product, by hydroxyl radicals (·OH) used cyclobutyl methyl ketone (CMK) as a model compound . CMK has a similar but simpler chemical structure compared to pinonic acid .
Properties
IUPAC Name |
cyclobutyl-(2-methoxyphenyl)methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O2/c1-14-11-8-3-2-7-10(11)12(13)9-5-4-6-9/h2-3,7-9H,4-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRZXSSDRRKBMRP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2CCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90642514 |
Source
|
Record name | Cyclobutyl(2-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.24 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898790-42-6 |
Source
|
Record name | Cyclobutyl(2-methoxyphenyl)methanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898790-42-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclobutyl(2-methoxyphenyl)methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90642514 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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